Cas no 549528-38-3 (20,22,25-Trihydroxy-23-methylergostane-3,16-dione; (20R,22R,23S,24S)-form, 22,25-Di-Ac)

• Product Name: 20,22,25-Trihydroxy-23-methylergostane-3,16-dione; (20R,22R,23S,24S)-form, 22,25-Di-Ac
• CAS No: 549528-38-3
• MF: C₃₃H₅₂O₇
• MW: 560.761791229248
• CID: 6741107
• Update Time: 2024-03-03

20,22,25-Trihydroxy-23-methylergostane-3,16-dione; (20R,22R,23S,24S)-form, 22,25-Di-Ac Chemical and Physical Properties

Names and Identifiers

• Hippuristerone E
• (-)-Hippuristerone E
• 20,22,25-Trihydroxy-23-methylergostane-3,16-dione; (20R,22R,23S,24S)-form, 22,25-Di-Ac

• Inchi： 1S/C33H52O7/c1-18(19(2)30(5,6)40-21(4)35)29(39-20(3)34)33(9,38)28-27(37)17-26-24-11-10-22-16-23(36)12-14-31(22,7)25(24)13-15-32(26,28)8/h18-19,22,24-26,28-29,38H,10-17H2,1-9H3
• InChI Key： SHCXXWJWIBXMRR-UHFFFAOYSA-N
• SMILES： CC(C(C(C1C2(C(C3C(CC2)C2(C(CC(CC2)=O)CC3)C)CC1=O)C)(O)C)OC(=O)C)C(C(OC(=O)C)(C)C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• XLogP3: 6.841

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gorgostanes and derivatives